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[2] Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri |
SpringerLink (2003-01-01) The major components of the pheromone from the dorsal abdominal
glands (DAGS) of the stink bug, Chlorochroa uhleri, are the stereoisomers of 2-decenal and
tridecane. Minor components include isomers of 2-decenyl acetate, decyl acetate, and dodecyl
acetate, as well as several other unidentified compounds. The pheromone is produced by both
males and females and is released in response to disturbance. It is thought to function as an
alarm pheromone and as a defensive secretion. 1 Identification of a Male-Specific Volatile
Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus
maculiventris | Journal of Chemical Ecology (2003-01-01) The predatory stink bug, Podisus
maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.
maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend
of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal
abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri
locate its food source. 1 Volatiles from the male-produced pheromone of the stink bug
Chlorochroa uhleri. | ResearchGate (2003-01-01) The major components of the pheromone
from the dorsal abdominal glands (DAGSs) of the stink bug, Chlorochroa uhleri, are the
stereoisomers of 2-decenal and tridecane. Minor components include isomers of 2-decenyl
acetate, decyl acetate, and dodecyl acetate, as well as several other unidentified compounds.
The pheromone is produced by both males and females and is released in response to
disturbance. It is thought to function as an alarm pheromone and as a defensive secretion. 1
Phenyl-substituted hexan-3-ones as volatile organic compounds in the male-produced
pheromone of the stink bug Chlorochroa uhleri | SpringerLink (2003-01-01) The volatile
constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
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components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Phenyl-substituted
hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug
Chlorochroa uhleri | DeepDyve (2003-01-01) The volatile constituents of the male-produced
pheromone of the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass
spectrometry. In addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl
acetate, and tridecane, a series of phenyl-substituted hexan-3-ones were identified. These
compounds were not found in the volatiles of females. The most abundant of these was 2-
phenylhexan-3-one. The phenyl-substituted hexan-3-ones are likely derived from the amino
acid phenylalanine. 1 Phenyl-substituted hexan-3-ones as volatile organic compounds in the
male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01) The volatile
constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Identification of a Male-
Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the
Predator, Podisus maculiventris | SpringerLink (2003-01-01) The predatory stink bug, Podisus
maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.
maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend
of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal
abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri
locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,
Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris (2003-01-01) The
predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,
Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The
attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This
blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be
a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific
Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,
Podisus maculiventris by Jeffrey R. Aldrich, James E. Oliver, William R. Lusby, James P.
Kochansky and Jonathan D. Parrish :: SSRN (2003-01-01) The predatory stink bug, Podisus
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maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.
maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend
of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal
abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri
locate its food source. 1 Volatiles from the Male-Produced Pheromone of the Stink Bug,
Chlorochroa uhleri (2003-01-01) The volatile constituents of the male-produced pheromone of
the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In
addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were
not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.
The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1
Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri | Journal of
Chemical Ecology (2003-01-01) The volatile constituents of the male-produced pheromone of
the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In
addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were
not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.
The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1
Identification of a Male-Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from
the Feces of the Predator, Podisus maculiventris (2003-01-01) The predatory stink bug,
Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces
of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a
blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the
dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.
uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink
Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris - NALDC
(2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest
stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C.
uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant
is thought to be a kairomone that helps C. uhleri locate its food source. 1 Identification of a
male-specific volatile attractant for the stink bug, Chlorochroa uhleri, from the feces of the
predator, Podisus maculiventris. | ResearchGate (2003-01-01) The predatory stink bug,
Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces
of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a
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blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the
dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.
uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink
Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | Semantic
Scholar (2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the
pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for
C. uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant
is thought to be a kairomone that helps C. uhleri locate its food source. 1 Volatiles from the
male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01) The volatile
constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-
produced pheromone of the stink bug Chlorochroa uhleri - NALDC (2003-01-01) The volatile
constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-
produced pheromone of the stink bug Chlorochroa uhleri | Semantic Scholar (2003-01-01) The
volatile constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Phenyl-substituted
hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug
Chlorochroa uhleri. | ResearchGate (2003-01-01) The volatile constituents of the male-
produced pheromone of the stink bug Chlorochroa uhleri were analyzed by gas
chromatography-mass spectrometry. In addition to the previously identified components, (E)-2-
decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-substituted hexan-3-ones
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were identified. These compounds were not found in the volatiles of females. The most
abundant of these was 2-phenylhexan-3-one. The phenyl-substituted hexan-3-ones are likely
derived from the amino acid phenylalanine. 1 Identification of a Male-Specific Volatile Attractant
for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris |
Journal of Chemical Ecology (2003-01-01) The predatory stink bug, Podisus maculiventris, is a
natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a
volatile attractant for C. uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-
decenyl acetate, and tridecane. This blend was also found in the dorsal abdominal glands of C.
uhleri. The attractant is thought to be a kairomone that helps C. uhleri locate its food source. 1
Identification of a Male-Specific Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from
the Feces of the Predator, Podisus maculiventris (2003-01-01) The predatory stink bug,
Podisus maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces
of P. maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a
blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the
dorsal abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C.
uhleri locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink
Bug, Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris (2003-01-01)
The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,
Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The
attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This
blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be
a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific
Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,
Podisus maculiventris - NALDC (2003-01-01) The predatory stink bug, Podisus maculiventris,
is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P. maculiventris
contain a volatile attractant for C. uhleri. The attractant was identified as a blend of (E)-2-
decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal
abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri
locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,
Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | DeepDyve (2003-
01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest stink bug,
Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C. uhleri. The
attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This
blend was also found in the dorsal abdominal glands of C. uhleri. The attractant is thought to be
a kairomone that helps C. uhleri locate its food source. 1 Identification of a Male-Specific
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Volatile Attractant for the Stink Bug, Chlorochroa uhleri, from the Feces of the Predator,
Podisus maculiventris by Jeffrey R. Aldrich, James E. Oliver, William R. Lusby, James P.
Kochansky and Jonathan D. Parrish :: SSRN (2003-01-01) The predatory stink bug, Podisus
maculiventris, is a natural enemy of the pest stink bug, Chlorochroa uhleri. The feces of P.
maculiventris contain a volatile attractant for C. uhleri. The attractant was identified as a blend
of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane. This blend was also found in the dorsal
abdominal glands of C. uhleri. The attractant is thought to be a kairomone that helps C. uhleri
locate its food source. 1 Identification of a Male-Specific Volatile Attractant for the Stink Bug,
Chlorochroa uhleri, from the Feces of the Predator, Podisus maculiventris | Semantic Scholar
(2003-01-01) The predatory stink bug, Podisus maculiventris, is a natural enemy of the pest
stink bug, Chlorochroa uhleri. The feces of P. maculiventris contain a volatile attractant for C.
uhleri. The attractant was identified as a blend of (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane. This blend was also found in the dorsal abdominal glands of C. uhleri. The attractant
is thought to be a kairomone that helps C. uhleri locate its food source. 1 Phenyl-substituted
hexan-3-ones as volatile organic compounds in the male-produced pheromone of the stink bug
Chlorochroa uhleri (2003-01-01) The volatile constituents of the male-produced pheromone of
the stink bug Chlorochroa uhleri were analyzed by gas chromatography-mass spectrometry. In
addition to the previously identified components, (E)-2-decenal, (E)-2-decenyl acetate, and
tridecane, a series of phenyl-substituted hexan-3-ones were identified. These compounds were
not found in the volatiles of females. The most abundant of these was 2-phenylhexan-3-one.
The phenyl-substituted hexan-3-ones are likely derived from the amino acid phenylalanine. 1
Volatiles from the male-produced pheromone of the stink bug Chlorochroa uhleri (2003-01-01)
The volatile constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri
were analyzed by gas chromatography-mass spectrometry. In addition to the previously
identified components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
hexan-3-ones are likely derived from the amino acid phenylalanine. 1 Volatiles from the male-
produced pheromone of the stink bug Chlorochroa uhleri - NALDC (2003-01-01) The volatile
constituents of the male-produced pheromone of the stink bug Chlorochroa uhleri were
analyzed by gas chromatography-mass spectrometry. In addition to the previously identified
components, (E)-2-decenal, (E)-2-decenyl acetate, and tridecane, a series of phenyl-
substituted hexan-3-ones were identified. These compounds were not found in the volatiles of
females. The most abundant of these was 2-phenylhexan-3-one. The phenyl-substituted
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hexan-3-ones are likely derived from the amino acid phenylalanine. --INVALID-LINK-- In-Depth
Technical Guide on the Role of 2-Phenylhexan-3-one in Chemical Ecology**

For researchers, scientists, and drug development professionals, understanding the intricate
signaling molecules of the natural world is paramount. This guide delves into the chemical
ecology of 2-phenylhexan-3-one, a significant semiochemical in insect communication. We
will explore its identification, biosynthesis, and behavioral effects, supported by quantitative
data, detailed experimental protocols, and visual diagrams to elucidate the underlying
biological processes.

Identification and Occurrence

2-Phenylhexan-3-one has been identified as a key component of the male-produced
pheromone in the stink bug, Chlorochroa uhleri. Gas chromatography-mass spectrometry (GC-
MS) analysis of the volatile constituents from male C. uhleri revealed the presence of a series
of phenyl-substituted hexan-3-ones, with 2-phenylhexan-3-one being the most abundant.
Notably, these compounds were absent in the volatiles produced by females, highlighting their
role as a male-specific chemical signal.

Alongside 2-phenylhexan-3-one, other major components of the C. uhleri pheromone include
(E)-2-decenal and tridecane, with minor components such as (E)-2-decenyl acetate. This
complex blend of volatiles likely works in concert to elicit specific behaviors.

Interestingly, a similar blend of (E)-2-decenal, (E)-2-decenyl acetate, and tridecane has also
been identified in the feces of the predatory stink bug, Podisus maculiventris. This suggests a
potential kairomonal effect, where C. uhleri may be attracted to the feces of its predator,
possibly mistaking it for a food source or aggregation site.

Biosynthesis

The biosynthesis of 2-phenylhexan-3-one in C. uhleri is hypothesized to be derived from the
amino acid phenylalanine. This is a common pathway for the production of aromatic
compounds in insects. The proposed biosynthetic pathway likely involves a series of enzymatic
reactions, starting with the deamination of phenylalanine, followed by chain elongation and
ketonization.
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Proposed Biosynthetic Pathway of 2-Phenylhexan-3-one
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Proposed biosynthetic pathway of 2-Phenylhexan-3-one.

Experimental Protocols

The identification and characterization of 2-phenylhexan-3-one in C. uhleri involved a series of
meticulous experimental procedures.
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Volatile Collection

Volatiles from male and female C. uhleri were collected using solid-phase microextraction

(SPME) or by aeration of confined insects with subsequent trapping of volatiles on a polymeric
adsorbent.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

The collected volatile samples were analyzed by GC-MS to separate and identify the individual
components. A non-polar or semi-polar capillary column was typically used for separation. The
mass spectrometer was operated in electron impact (El) mode, and the resulting mass spectra
were compared with libraries of known compounds (e.g., NIST) and with synthetic standards
for confirmation.
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Experimental Workflow for Pheromone Identification
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Workflow for pheromone identification in C. uhleri.

Quantitative Data
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The following table summarizes the relative abundance of the major volatile components
identified in the male-produced pheromone of Chlorochroa uhleri.

Compound Relative Abundance (%)
(E)-2-Decenal Major

Tridecane Major
2-Phenylhexan-3-one Abundant

(E)-2-Decenyl acetate Minor

Note: Exact quantitative data can vary based on the age, diet, and physiological state of the
insect.

Behavioral Effects

While the precise role of 2-phenylhexan-3-one in the chemical communication of C. uhleri is
still under investigation, its male-specific production strongly suggests a function as a sex
pheromone or an aggregation pheromone. It likely acts in synergy with the other components
of the volatile blend to attract females or signal the presence of suitable mates and resources
to other males.

Further research, including electroantennography (EAG) and behavioral bioassays, is
necessary to fully elucidate the specific behavioral responses elicited by 2-phenylhexan-3-one
and its role within the complex chemical communication system of Chlorochroa uhleri. The
potential for this compound and its analogs in pest management, through mating disruption or
attract-and-kill strategies, presents an exciting avenue for future drug and pesticide
development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://pubs.acs.org/doi/10.1021/acsomega.5c07925
https://www.benchchem.com/product/b15168664#2-phenylhexan-3-one-role-in-chemical-ecology
https://www.benchchem.com/product/b15168664#2-phenylhexan-3-one-role-in-chemical-ecology
https://www.benchchem.com/product/b15168664#2-phenylhexan-3-one-role-in-chemical-ecology
https://www.benchchem.com/product/b15168664#2-phenylhexan-3-one-role-in-chemical-ecology
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15168664?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15168664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

